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Abstract
Kujimycin B is a 14-membered glycosylated macrolide antibiotic originally isolated in 1969

from Streptomyces spinichromogenes var. kujimyceticus. While initially characterized as a

novel compound, subsequent structural analysis revealed it to be identical to Lankamycin

(C42H72O16). Its discovery represents a pivotal moment in antibiotic research, not merely for

the molecule itself, but for the revelation of natural combinatorial biosynthesis: the producing

organism synthesizes Kujimycin B (a tunnel-binding macrolide) alongside Lankacidin-group

antibiotics (peptidyl transferase center inhibitors) to achieve synergistic antimicrobial efficacy.

This guide details the technical history of its isolation, structural elucidation, and the biological

logic of its co-production.

Historical Genesis and Taxonomy
The discovery of Kujimycin B emerged during the "Golden Age" of antibiotic screening in

Japan. In 1969, a research team led by Sadafumi Omura at the Kitasato Institute isolated a

new actinomycete strain, TPR-885, from a soil sample collected in the Kuji District of Ibaraki

Prefecture.
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The Producing Organism
The strain was taxonomically distinct enough to warrant a new variety name. It exhibited a

chromogenic character similar to Streptomyces spinichromogenes but with specific

physiological divergences.

Strain:Streptomyces spinichromogenes var.[1][2][3] kujimyceticus (Strain TPR-885).[3]

Morphology: Forms spiral spore chains; produces grey to brownish-grey aerial mycelium.

Pigmentation: Produces a soluble brownish-purple pigment in organic media.

The Discovery Context
Initial bioassays revealed that the fermentation broth of TPR-885 possessed strong activity

against Gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis. Further

analysis indicated the presence of two distinct active components, designated Kujimycin A and

Kujimycin B.

Fermentation and Isolation Protocol
The isolation of Kujimycin B followed a classical natural product chemistry workflow, utilizing

solvent extraction and the then-novel technique of gel filtration.

Fermentation Conditions
Medium: Glucose-starch-soybean meal medium.

Conditions: Submerged aerobic fermentation at 27°C for 48–72 hours.

Yield: Approximately 150 µg/mL of total Kujimycins.

Isolation Workflow
The following protocol reconstructs the original 1969 methodology used by Omura et al. to

purify Kujimycin B from the complex broth.
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Figure 1: Step-by-step isolation workflow for Kujimycin B from fermentation broth.
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Structural Elucidation and Chemical Identity
Following isolation, the physicochemical properties of Kujimycin B were determined. The data

eventually led to the realization that Kujimycin B was chemically identical to Lankamycin, a

macrolide previously isolated from Streptomyces violaceoniger in 1960.

Physicochemical Properties
Property Data (Kujimycin B)

Appearance Colorless prisms

Melting Point 178–180°C

Molecular Formula C42H72O16

UV Spectrum
289 nm (log

1.[4]50)

Solubility
Soluble in methanol, ethanol, acetone, ethyl

acetate; Insoluble in water

Chemical Class 14-membered Macrolide (Glycosylated)

The Structure-Activity Relationship
Kujimycin B (Lankamycin) consists of a 14-membered lactone ring (lankanolide) decorated

with two sugar moieties:

4-O-acetyl-L-arcanose at C-5.

D-chalcose at C-3.

Kujimycin A was identified as a deacetylated derivative (likely 4'-deacetyl-lankamycin or

similar), explaining its slightly different polarity and formula (C40H70O15).

The Synonymy
While Omura's team named the compound based on the location of discovery (Kuji),

comparative studies of the melting point, IR spectra, and degradation products confirmed that
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Kujimycin B = Lankamycin.[5][6][7] This redundancy is common in natural product history but

validated the widespread distribution of this biosynthetic gene cluster.

Biological Mechanism: The Synergy of Evolution
The most significant aspect of Kujimycin B's history is not the molecule itself, but its co-

production with Lankacidin C (originally termed T-2636 A).

Dual-Target Inhibition
The producing organism, S. spinichromogenes (and S. rochei), has evolved to secrete a

"cocktail" of antibiotics that target the bacterial ribosome at two adjacent sites, creating a

synergistic blockade of protein synthesis.

Kujimycin B (Lankamycin): Binds to the Nascent Peptide Exit Tunnel (NPET). It acts

similarly to Erythromycin, physically blocking the progression of the growing polypeptide

chain.

Lankacidin C: Binds to the Peptidyl Transferase Center (PTC). It inhibits the formation of the

peptide bond.[8]

This natural combination therapy prevents resistance development and enhances potency, a

strategy now mimicked in synthetic drug combinations (e.g., Streptogramins).
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Figure 2: Mechanism of synergistic action between Kujimycin B and Lankacidin C on the

ribosome.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
http://www.graduate-studies-in-cancer-research.org/chanlab/AyoubJmedchem2016.pdf
https://www.researchgate.net/figure/Chemical-structures-of-lankacidin-C-and-lankamycin-a-and-gene-organization-of-the_fig1_6306172
https://pmc.ncbi.nlm.nih.gov/articles/PMC1479134/
https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
https://www.researchgate.net/figure/Structures-of-lankacidin-C-a-lankacidinol-A-b-virtual-screening-hit-1682031551-7_fig5_308958924
https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body-img#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12297250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Omura, S., Namiki, S., Shibata, M., Muro, T., & Nakayoshi, H. (1969). Studies on the

antibiotics from Streptomyces spinichromogenes var. kujimyceticus. II. Isolation and

characterization of kujimycins A and B. The Journal of Antibiotics, 22(10), 500–505.[9] [Link]

Omura, S., Muro, T., Namiki, S., Shibata, M., & Sawada, J. (1969). Studies on the antibiotics

from Streptomyces spinichromogenes var. kujimyceticus. 3. The Structure of Kujimycin A and

Kujimycin B.[1][10] The Journal of Antibiotics, 22(12), 629–634.[10] [Link]

Namiki, S., Omura, S., Shibata, M., Muro, T., & Sawada, J. (1970).[2][3] Antibiotics produced

by Streptomyces spinichromogenes var.[1][2][3] kujimyceticus. 4. Therapeutic effects of

kujimycins A and B in experimental infections in mice. The Japanese Journal of Antibiotics,

23(3), 279–286. [Link]

Auerbach, T., et al. (2010). The structure of ribosome-lankacidin complex reveals ribosomal

sites for synergistic antibiotics.[2][11][12] Proceedings of the National Academy of Sciences,

107(5), 1983–1988. [Link]

Belousoff, M. J., et al. (2011).[8] Crystal structure of the synergistic antibiotic pair,

lankamycin and lankacidin, in complex with the large ribosomal subunit.[8][11] Proceedings

of the National Academy of Sciences, 108(7), 2717–2722. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Studies on the antibiotics from Streptomyces spinichromogenes var. kujimyceticus. 3. The
structure of kujimycin A and kujimycin B - PubMed [pubmed.ncbi.nlm.nih.gov]

2. jstage.jst.go.jp [jstage.jst.go.jp]

3. researchgate.net [researchgate.net]

4. Lankamycin [drugfuture.com]

5. graduate-studies-in-cancer-research.org [graduate-studies-in-cancer-research.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2804743/
https://doi.org/10.7164/antibiotics.22.500
https://www.benchchem.com/product/b12297250/docs?utm_src=pdf-body#the-history-of-kujimycin-b-isolation-discovery-and-structural-elucidation
https://pubmed.ncbi.nlm.nih.gov/5367395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6936774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6936774/
https://doi.org/10.7164/antibiotics.22.629
https://www.jstage.jst.go.jp/article/antibiotics1968/22/10/22_10_500/_article/-char/ja/
https://www.researchgate.net/publication/244422897_Synthesis_of_a_Model_for_C7-C13_of_Lankamycin
https://pubmed.ncbi.nlm.nih.gov/5367395/
https://www.jstage.jst.go.jp/article/antibiotics1968/22/10/22_10_500/_article/-char/ja/
https://www.researchgate.net/publication/244422897_Synthesis_of_a_Model_for_C7-C13_of_Lankamycin
https://pubmed.ncbi.nlm.nih.gov/5312213/
https://www.jstage.jst.go.jp/article/antibiotics1968/22/10/22_10_500/_article/-char/ja/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041097/
https://escholarship.org/content/qt6v43b7pk/qt6v43b7pk.pdf
https://doi.org/10.1073/pnas.0914100107
https://www.researchgate.net/figure/Structures-of-lankacidin-C-a-lankacidinol-A-b-virtual-screening-hit-1682031551-7_fig5_308958924
https://www.researchgate.net/figure/Structures-of-lankacidin-C-a-lankacidinol-A-b-virtual-screening-hit-1682031551-7_fig5_308958924
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041097/
https://doi.org/10.1073/pnas.1018305108
https://www.benchchem.com/product/b12297250?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/5367395/
https://pubmed.ncbi.nlm.nih.gov/5367395/
https://www.jstage.jst.go.jp/article/antibiotics1968/22/10/22_10_500/_article/-char/ja/
https://www.researchgate.net/publication/244422897_Synthesis_of_a_Model_for_C7-C13_of_Lankamycin
https://www.drugfuture.com/chemdata/lankamycin.html
http://www.graduate-studies-in-cancer-research.org/chanlab/AyoubJmedchem2016.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12297250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. Analysis of the Loading and Hydroxylation Steps in Lankamycin Biosynthesis in
Streptomyces rochei - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. The structure of ribosome-lankacidin complex reveals ribosomal sites for synergistic
antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

10. Bioassay- and metabolomics-guided screening of bioactive soil actinomycetes from the
ancient city of Ihnasia, Egypt - PMC [pmc.ncbi.nlm.nih.gov]

11. Crystal structure of the synergistic antibiotic pair, lankamycin and lankacidin, in complex
with the large ribosomal subunit - PMC [pmc.ncbi.nlm.nih.gov]

12. escholarship.org [escholarship.org]

To cite this document: BenchChem. [The History of Kujimycin B: Isolation, Discovery, and
Structural Elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12297250/docs#the-history-of-kujimycin-b-isolation-
discovery-and-structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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